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Compound of Interest

Compound Name: 6-Acetoxy-2H-pyran-3(6H)-one

Cat. No.: B135884 Get Quote

Technical Guide: 6-Acetoxy-2H-pyran-3(6H)-one
CAS Number: 62644-49-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Acetoxy-2H-pyran-3(6H)-one, a

heterocyclic organic compound of interest in synthetic chemistry and drug discovery. This

document details its chemical and physical properties, provides a representative experimental

protocol for the synthesis of structurally related compounds, and explores the potential

biological activities of the broader pyranone class.

Chemical and Physical Properties
6-Acetoxy-2H-pyran-3(6H)-one, with the IUPAC name (5-oxo-2H-pyran-2-yl) acetate, is a

member of the pyranone family. While extensive experimental data for this specific molecule is

limited in publicly available literature, its fundamental properties have been computed and are

summarized in the table below.
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Property Value Source

CAS Number 62644-49-9 PubChem

Molecular Formula C₇H₈O₄ PubChem

Molecular Weight 156.14 g/mol PubChem

IUPAC Name (5-oxo-2H-pyran-2-yl) acetate PubChem

InChI Key
JJVMFCRCFSJODB-

UHFFFAOYSA-N
PubChem

SMILES CC(=O)OC1C=CC(=O)CO1 PubChem

Synthesis and Experimental Protocols
Detailed experimental protocols for the direct synthesis of 6-Acetoxy-2H-pyran-3(6H)-one are

not readily available in the surveyed literature. However, the synthesis of structurally similar

and biologically relevant 2-alkoxy-2H-pyran-3(6H)-ones has been described in detail. The

following protocol is adapted from a method for the synthesis of these related compounds,

which utilizes a 2-acetoxy pyran derivative as a key precursor. This serves as a valuable

reference for researchers aiming to synthesize pyranones of this class.

Representative Synthesis of 2-Alkoxy-2H-pyran-3(6H)-ones from a 2-Acetoxy Precursor

This protocol describes a tin(IV) chloride-promoted glycosylation and rearrangement of 2-

acetoxy-3,4-di-O-acetyl-D-xylal to yield optically active 2-alkoxy-2H-pyran-3(6H)-ones.[1]

Materials:

2-acetoxy-3,4-di-O-acetyl-D-xylal (precursor)

Anhydrous alcohol (e.g., methanol, ethanol, or a chiral alcohol like (R)- or (S)-2-octanol)

Tin(IV) chloride (SnCl₄)

Anhydrous dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane-ethyl acetate mixtures)

Procedure:

Preparation of the Precursor: The starting material, 2-acetoxy-3,4-di-O-acetyl-D-xylal, is

typically prepared from D-xylose.[1]

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stirrer and a nitrogen inlet, dissolve the 2-acetoxy-3,4-di-O-acetyl-D-xylal in anhydrous

dichloromethane.

Addition of Alcohol: To this solution, add the desired anhydrous alcohol (typically 1.5 to 2.0

equivalents).

Initiation of Reaction: Cool the reaction mixture to 0°C using an ice bath. Slowly add a

solution of tin(IV) chloride in anhydrous dichloromethane dropwise to the stirred reaction

mixture.

Reaction Monitoring: Allow the reaction to proceed at 0°C and monitor its progress by thin-

layer chromatography (TLC).

Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous

solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer

with dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous

sodium sulfate.

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure.

Purify the resulting crude product by silica gel column chromatography using an appropriate

solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the desired 2-alkoxy-2H-

pyran-3(6H)-one.

Synthetic Workflow Visualization
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The following diagram illustrates the general synthetic pathway for the preparation of 2-alkoxy-

2H-pyran-3(6H)-ones, which is analogous to a potential synthesis of the title compound.

Starting Material Precursor Synthesis
Core Reaction

Product Class

D-Xylose 2-Acetoxy-3,4-di-O-acetyl-D-xylal

Multi-step
Synthesis Tin(IV) Chloride-Promoted

Glycosylation & Rearrangement 2-Alkoxy-2H-pyran-3(6H)-ones

Click to download full resolution via product page

Caption: Synthetic workflow for related pyranones.

Potential Biological Activities and Applications
While specific biological studies on 6-Acetoxy-2H-pyran-3(6H)-one are not prominent in the

literature, the pyranone scaffold is a well-recognized pharmacophore present in numerous

natural products and synthetic compounds with diverse biological activities. Research into

various pyran and pyranone derivatives has revealed several areas of therapeutic interest.

Antimicrobial and Anti-biofilm Activity: Derivatives of 2H-pyran-2-one have been investigated

as quorum sensing inhibitors in bacteria such as Pseudomonas aeruginosa.[2] By interfering

with bacterial cell-to-cell communication, these compounds can inhibit biofilm formation, a

key factor in chronic infections and antibiotic resistance.[3] Some studies have shown that 3-

hydroxy-6-methyl-4H-pyran-4-one derivatives can act as potent biofilm inhibitors.[3]

Antiviral and Anti-inflammatory Properties: The pyran moiety is a core component of various

compounds exhibiting antiviral and anti-inflammatory effects.[4]

Neuroprotective Effects: Certain pyran-based compounds have been explored for their

potential in treating neurodegenerative diseases like Alzheimer's.[4] They may exert their

effects through mechanisms such as the inhibition of cholinesterases.[4]

The diverse reactivity of the pyranone ring, characterized by electrophilic and nucleophilic

centers, makes it a versatile template for the synthesis of complex molecules, including
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monosaccharides and other biologically active natural products.[5] The development of novel

synthetic routes to functionalized pyranones, such as the one described, is crucial for further

exploring the therapeutic potential of this class of compounds.

Conclusion
6-Acetoxy-2H-pyran-3(6H)-one is a pyranone derivative with potential for further investigation

in medicinal chemistry and organic synthesis. While detailed experimental data for this specific

compound is sparse, the established synthetic methodologies for structurally related pyranones

provide a solid foundation for its preparation and study. The broad spectrum of biological

activities associated with the pyranone core suggests that 6-Acetoxy-2H-pyran-3(6H)-one and

its derivatives could be valuable leads in the development of new therapeutic agents. Further

research is warranted to fully elucidate the chemical reactivity and biological profile of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b135884#6-acetoxy-2h-pyran-3-6h-one-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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